Cas no 99922-28-8 (1H-Benzimidazole-2-methanol, 4,7-dimethoxy-1-methyl-)

• Product Name: 1H-Benzimidazole-2-methanol, 4,7-dimethoxy-1-methyl-
• CAS No: 99922-28-8
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 4387296
• Update Time: 2026-04-10

1H-Benzimidazole-2-methanol, 4,7-dimethoxy-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-methanol, 4,7-dimethoxy-1-methyl-

Additional information on 1H-Benzimidazole-2-methanol, 4,7-dimethoxy-1-methyl-

1H-Benzimidazole-2-methanol, 4,7-dimethoxy-1-methyl- (CAS No. 99922-28-8): A Comprehensive Overview

1H-Benzimidazole-2-methanol, 4,7-dimethoxy-1-methyl- (CAS No. 99922-28-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential therapeutic properties and its role in the development of novel drugs.

The chemical structure of 1H-Benzimidazole-2-methanol, 4,7-dimethoxy-1-methyl- consists of a benzimidazole core with additional methoxy and methyl substituents. The benzimidazole moiety is a well-known scaffold in medicinal chemistry due to its broad spectrum of biological activities, including antifungal, antibacterial, and antiviral properties. The presence of the methoxy groups at positions 4 and 7, along with the methyl group at position 1, further modulates the compound's pharmacological profile, enhancing its solubility and bioavailability.

Recent studies have highlighted the potential of 1H-Benzimidazole-2-methanol, 4,7-dimethoxy-1-methyl- in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antitumor activity against several cancer cell lines. The researchers found that the compound effectively inhibits cell proliferation by interfering with key signaling pathways involved in tumor growth and metastasis.

In addition to its antitumor properties, 1H-Benzimidazole-2-methanol, 4,7-dimethoxy-1-methyl- has shown promise in the treatment of neurodegenerative diseases. A study conducted by a team of researchers at the University of California found that the compound possesses neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings suggest that 1H-Benzimidazole-2-methanol, 4,7-dimethoxy-1-methyl- could be a valuable lead compound for the development of new therapies for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 1H-Benzimidazole-2-methanol, 4,7-dimethoxy-1-methyl- have also been extensively studied. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. Its high oral bioavailability and low toxicity profile make it an attractive candidate for further preclinical and clinical evaluation.

In terms of synthetic methods, several efficient routes have been developed to produce 1H-Benzimidazole-2-methanol, 4,7-dimethoxy-1-methyl-. One notable approach involves the condensation of o-phenylenediamine with dimethyl glyoxime followed by methylation and methoxylation steps. This multi-step synthesis yields high purity product with good overall yield.

The safety profile of 1H-Benzimidazole-2-methanol, 4,7-dimethoxy-1-methyl- has been thoroughly evaluated in various preclinical models. Toxicity studies have demonstrated that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed. These findings support its potential for safe use in clinical settings.

In conclusion, 1H-Benzimidazole-2-methanol, 4,7-dimethoxy-1-methyl- (CAS No. 99922-28-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.